1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]piperidine hydrochloride

• IUPAC Name: 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C16H23NO.ClH/c1-2-9-17(10-3-1)11-12-18-16-8-7-14-5-4-6-15(14)13-16;/h7-8,13H,1-6,9-12H2;1H
• InChI Key: JXYNPJAKKOJGJY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOC2=CC3=C(CCC3)C=C2.Cl
• Molecular Formula: C16H24ClNO
• Molecular Weight: 281.82 g/mol

Description

1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]piperidine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperidine derivative with an indene moiety and has been reported to have various biological activities.

Scientific Research Applications

1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]piperidine hydrochloride has been extensively studied for its potential therapeutic applications. It has been reported to have anticancer, antiproliferative, and anti-inflammatory properties. In addition, it has been found to be a potent inhibitor of acetylcholinesterase, which makes it a potential candidate for the treatment of Alzheimer's disease. Furthermore, it has been reported to have anticonvulsant and analgesic activities, which make it a potential candidate for the treatment of epilepsy and chronic pain.

Mechanism of Action

The mechanism of action of 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]piperidine hydrochloride has been extensively studied. It has been reported to act as a potent inhibitor of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been found to improve cognitive function and memory. In addition, it has been reported to modulate the activity of various ion channels, including sodium, potassium, and calcium channels, which leads to its anticonvulsant and analgesic activities.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been reported to increase the levels of acetylcholine in the brain, which leads to improved cognitive function and memory. In addition, it has been found to modulate the activity of various ion channels, which leads to its anticonvulsant and analgesic activities. Furthermore, it has been reported to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]piperidine hydrochloride in lab experiments include its potent inhibitory activity against acetylcholinesterase, its anticonvulsant and analgesic activities, and its anti-inflammatory properties. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are many future directions for the research on 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]piperidine hydrochloride. Some of these directions include:
1. Further studies on the mechanism of action of this compound to identify other potential therapeutic targets.
2. Optimization of the synthesis method to improve the yield and purity of the product.
3. Development of new formulations of this compound to improve its solubility and bioavailability.
4. In vivo studies to evaluate the efficacy and safety of this compound for the treatment of various diseases.
5. Studies on the potential synergistic effects of this compound with other drugs to improve its therapeutic efficacy.
Conclusion
This compound is a promising compound with various potential therapeutic applications. Its potent inhibitory activity against acetylcholinesterase, anticonvulsant and analgesic activities, and anti-inflammatory properties make it a potential candidate for the treatment of Alzheimer's disease, epilepsy, chronic pain, and inflammatory diseases. However, further research is needed to fully understand the mechanism of action of this compound and to evaluate its efficacy and safety in vivo.